(4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine

• IUPAC Name: N-[(4-ethynylphenyl)methyl]-1-[1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl]-N-methylmethanamine
• InChI: InChI=1S/C24H29FN2/c1-3-20-10-12-21(13-11-20)17-26(2)18-22-7-6-15-27(19-22)16-14-23-8-4-5-9-24(23)25/h1,4-5,8-13,22H,6-7,14-19H2,2H3
• InChI Key: RBZITKHPGGMOAZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=CC=C2F)CC3=CC=C(C=C3)C#C
• Molecular Formula: C24H29FN2
• Molecular Weight: 364.5 g/mol

Description

(4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine is a chemical compound that has been extensively researched for its potential use in various fields of science. It is a member of the class of compounds known as arylalkylamines and has been found to have significant effects on biological systems.

Mechanism of Action

The mechanism of action of (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine involves its binding to various receptors in the brain and central nervous system. The compound has been found to have a high affinity for dopamine and serotonin receptors, which are involved in the regulation of mood and behavior. By binding to these receptors, the compound can modulate their activity and produce various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine are complex and multifaceted. The compound has been found to have significant effects on neurotransmitter release, receptor activation, and signaling pathways in the brain and central nervous system. It has been shown to increase dopamine and serotonin release, which can lead to increased mood and motivation. It has also been found to modulate the activity of various ion channels and transporters, which can affect neuronal excitability and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine is its high selectivity and potency for dopamine and serotonin receptors. This makes it an ideal tool for studying the role of these receptors in various biological processes. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Additionally, the compound can be difficult to synthesize and purify, which can limit its availability for research studies.

Future Directions

There are several future directions for research on (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine. One area of interest is its potential use in the treatment of various neurological disorders, such as depression, anxiety, and addiction. Another area of research is its potential as a tool for studying the role of dopamine and serotonin receptors in various biological processes. Additionally, there is interest in developing new synthesis methods for the compound, which could improve its availability for research studies. Overall, (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine is a promising compound with significant potential for use in various fields of science.

Synthesis Methods

The synthesis of (4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine involves the reaction of 4-ethynylbenzyl chloride with N-benzyl-3-piperidinamine in the presence of a palladium catalyst. The resulting product is then reacted with 2-fluoroethylamine to produce the final compound. This synthesis method has been optimized for high yield and purity and has been used in various research studies.

Scientific Research Applications

(4-ethynylbenzyl)({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)methylamine has been extensively studied for its potential use in various fields of science. It has been found to have significant effects on biological systems and has been used in studies related to neuroscience, pharmacology, and medicinal chemistry. The compound has been tested for its activity on various receptors, including dopamine, serotonin, and norepinephrine receptors. It has also been studied for its potential use in the treatment of various neurological disorders, such as depression, anxiety, and addiction.